1346546-69-7(GSK-872) Price
This page is the exclusive Price page for 1346546-69-7(GSK-872).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
GSK-872 Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CH917-5mg | jiu ding | 95% | 5mg | 1092CNY | 07 May. 2021 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CH917-50mg | jiu ding | 95% | 50mg | 6555CNY | 07 May. 2021 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CH917-10mg | jiu ding | 95% | 10mg | 1840CNY | 07 May. 2021 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CH917-25mg | jiu ding | 95% | 25mg | 3427CNY | 07 May. 2021 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CH917-1mg | jiu ding | 95% | 1mg | 723CNY | 07 May. 2021 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CH917-20mg | jiu ding | 95% | 20mg | 2611.0CNY | 15 Jul. 2021 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G872789-5mg | mai ke lin | 99% | 5mg | ¥693.90 | 13 Jan. 2022 | |
| DC Chemicals | DC10471-100 mg | dcchemical | >98% | 100mg | $500.0 | 28 Feb. 2022 | |
| DC Chemicals | DC10471-250 mg | dcchemical | >98% | 250mg | $800.0 | 28 Feb. 2022 | |
| DC Chemicals | DC10471-1 g | dcchemical | >98% | 1g | $1600.0 | 28 Feb. 2022 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T4074-2 mg | topscience | 100.00% | 2mg | ¥435.00 | 28 Feb. 2022 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T4074-5 mg | topscience | 100.00% | 5mg | ¥784.00 | 28 Feb. 2022 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T4074-10 mg | topscience | 100.00% | 10mg | ¥1344.00 | 28 Feb. 2022 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T4074-25 mg | topscience | 100.00% | 25mg | ¥2532.00 | 28 Feb. 2022 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T4074-50 mg | topscience | 100.00% | 50mg | ¥4622.00 | 28 Feb. 2022 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T4074-100 mg | topscience | 100.00% | 100MG | ¥7377.00 | 28 Feb. 2022 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T4074-1 mL * 10 mM (in DMSO) | topscience | 100.00% | 1 mL * 10 mM (in DMSO) | ¥784.00 | 28 Feb. 2022 | |
| Biosynth | BG166846-10 mg | biosynth | 10mg | $151.40 | 05 Jan. 2023 | ||
| Biosynth | BG166846-50 mg | biosynth | 50mg | $531.50 | 05 Jan. 2023 | ||
| TRC | G797855-1mg | trc | 1mg | $75.00 | 18 May. 2023 | ||
| TRC | G797855-5mg | trc | 5mg | $322.00 | 18 May. 2023 | ||
| TRC | G797855-10mg | trc | 10mg | $511.00 | 18 May. 2023 | ||
| Enamine | EN300-179295-1.0g | enaminestore | 97% | 1.0g | $4105.0 | 10 Jul. 2023 | |
| Enamine | EN300-179295-5.0g | enaminestore | 97% | 5.0g | $17039.0 | 10 Jul. 2023 | |
| Enamine | EN300-179295-10.0g | enaminestore | 97% | 10.0g | $33255.0 | 10 Jul. 2023 | |
| Enamine | EN300-22976393-0.05g | enaminestore | 0.05g | $2755.0 | 10 Jul. 2023 | ||
| Axon Medchem | 3024-10 mg | axonmedchem | 98% | 10mg | €95.00 | 10 Jul. 2023 | |
| Axon Medchem | 3024-50 mg | axonmedchem | 98% | 50mg | €335.00 | 10 Jul. 2023 | |
| Axon Medchem | 3024-2 x 10 mg | axonmedchem | 98% | 2 x 10 mg | €140.00 | 10 Jul. 2023 | |
| MedChemExpress | HY-101872-10mM*1mLinDMSO | mce | 99.88% | 10mM*1mLinDMSO | ¥946 | 26 Jul. 2023 |
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Zhejiang Brunova Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
ASIACHEM I&E (JIANGSU) CO., LTD
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
PRIBOLAB PTE.LTD
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises